Cas no 177703-80-9 (2-(Benzylsulfonyl)acetonitrile)
177703-80-9 structure
Product Name:2-(Benzylsulfonyl)acetonitrile
CAS No:177703-80-9
MF:C9H9NO2S
MW:195.238260984421
CID:2923201
Update Time:2023-08-09
2-(Benzylsulfonyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfonyl)acetonitrile
- (benzylsulfonyl)methyl cyanide
- 2-PHENYLMETHANESULFONYLACETONITRILE
- (benzylsulfonyl)acetonitrile
- 2-benzylsulfonylacetonitrile
- CHA70380
- BBL036559
- STL559033
- 2-(Benzylsulfonyl)acetonitrile
-
- Inchi： 1S/C9H9NO2S/c10-6-7-13(11,12)8-9-4-2-1-3-5-9/h1-5H,7-8H2
- InChI Key： QZXGIJOYMLEXAP-UHFFFAOYSA-N
- SMILES： S(CC#N)(CC1C=CC=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 0.9
- Topological Polar Surface Area: 66.3
2-(Benzylsulfonyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1394813-500mg |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 500mg |
￥5748 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1394813-1g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 1g |
￥6380 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1394813-5g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 5g |
￥15539 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1394813-10g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 10g |
￥18584 | 2023-04-15 | |
| Cooke Chemical | LN9295058-500mg |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 500mg |
RMB 3284.80 | 2025-02-20 | |
| Cooke Chemical | LN9295058-1g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 1g |
RMB 4253.60 | 2025-02-20 | |
| Cooke Chemical | LN9295058-5g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 5g |
RMB 8880.00 | 2025-02-20 | |
| Cooke Chemical | LN9295058-10g |
2-(Benzylsulfonyl)acetonitrile |
177703-80-9 | 98% | 10g |
RMB 12389.60 | 2025-02-20 | |
| A2B Chem LLC | AI95934-500mg |
(benzylsulfonyl)methyl cyanide |
177703-80-9 | 95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AI95934-1g |
(benzylsulfonyl)methyl cyanide |
177703-80-9 | 95% | 1g |
$509.00 | 2024-04-20 |
2-(Benzylsulfonyl)acetonitrile Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
177703-80-9 (2-(Benzylsulfonyl)acetonitrile) Related Products
- 175276-84-3(2-((4-Fluorobenzyl)sulfonyl)acetonitrile)
- 88430-87-9(Benzene, 1-methyl-4-[[(phenylmethyl)sulfonyl]methyl]-)
- 5936-94-7(1-Methyl-4-((methylsulfonyl)methyl)benzene)
- 878801-21-9(Ethylidene, 1-[(phenylmethyl)sulfonyl]-)
- 772-47-4([(ethylsulfonyl)methyl]benzene)
- 620-32-6((Sulfonylbis(methylene))dibenzene)
- 175276-81-0(2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile)
- 175137-57-2(2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile)
- 3112-90-1(Benzyl methyl sulphone)
- 58110-90-0(Benzonitrile, 4-[[(phenylmethyl)sulfonyl]methyl]-)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
